![molecular formula C19H25N3OS B2375683 N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide CAS No. 1448124-07-9](/img/structure/B2375683.png)
N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide
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Description
N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C19H25N3OS and its molecular weight is 343.49. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity of Pyrazole-acetamide Derivatives
Pyrazole-acetamide derivatives have been synthesized and characterized, with some being evaluated for their antioxidant activities. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have demonstrated significant antioxidant activity, assessed through various in vitro assays such as DPPH, ABTS, and FRAP. These findings suggest that pyrazole-acetamide derivatives can be potent sources of antioxidant agents, contributing to the development of compounds with potential therapeutic applications (Chkirate et al., 2019).
Antimicrobial and Antifungal Properties
Research on pyrazole-acetamide derivatives has also highlighted their potential as antimicrobial and antifungal agents. A study focusing on the synthesis of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety revealed promising antimicrobial and antifungal activities. This underscores the potential of pyrazole-acetamide derivatives in contributing to the development of new antimicrobial and antifungal therapies, addressing the need for novel treatments in the face of increasing drug resistance (Darwish et al., 2014).
Anticancer and Anti-inflammatory Applications
Another significant area of research involves evaluating the anticancer and anti-inflammatory potential of pyrazole-acetamide derivatives. Various studies have synthesized such derivatives and assessed their biological activities, including tumor inhibition and anti-inflammatory actions. These studies contribute to the ongoing search for novel anticancer and anti-inflammatory agents, highlighting the versatility and potential of pyrazole-acetamide derivatives in medicinal chemistry and drug development (Faheem, 2018).
Properties
IUPAC Name |
N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3OS/c1-13(2)24-17-8-4-14(5-9-17)10-19(23)20-12-16-11-18(15-6-7-15)22(3)21-16/h4-5,8-9,11,13,15H,6-7,10,12H2,1-3H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBLRSNKYSZTOHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)NCC2=NN(C(=C2)C3CC3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.